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Compound of Interest

Compound Name: Oxypyrrolnitrin

Cat. No.: B579091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxypyrrolnitrin is a naturally occurring derivative of the potent antifungal agent, pyrrolnitrin.

First identified as a metabolite produced by Pseudomonas species, oxypyrrolnitrin represents

a modification of the core pyrrolnitrin structure, suggesting a role in the biosynthesis,

metabolism, or degradation of this important class of antimicrobial compounds. This technical

guide provides a comprehensive overview of the chemical structure and known properties of

oxypyrrolnitrin, offering valuable insights for researchers in natural product chemistry,

microbiology, and drug discovery.

Chemical Structure and Nomenclature
While the existence of oxypyrrolnitrin as a metabolite of Pseudomonas was reported in 1966,

detailed structural elucidation and public database entries remain less common than for its

parent compound, pyrrolnitrin. The "oxy" prefix suggests the addition of an oxygen atom to the

pyrrolnitrin scaffold. Based on common metabolic pathways of aromatic compounds, this is

most likely in the form of a hydroxyl (-OH) group attached to one of the aromatic rings.

The IUPAC name for the parent compound, pyrrolnitrin, is 3-chloro-4-(3-chloro-2-

nitrophenyl)-1H-pyrrole. The precise location of the hydroxyl group in oxypyrrolnitrin would

alter this nomenclature. Without definitive spectroscopic data from the original isolation or a
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modern re-isolation and characterization, any specific structural assignment remains

speculative.

Hypothetical Structure of Oxypyrrolnitrin:

Based on biosynthetic and metabolic logic, a likely structure for oxypyrrolnitrin would involve

hydroxylation of the phenyl ring, as this ring is activated by the nitro group and is a common

site for enzymatic oxidation. A plausible, though unconfirmed, structure is 3-chloro-4-(3-chloro-

5-hydroxy-2-nitrophenyl)-1H-pyrrole.

Physicochemical Properties
Quantitative data for oxypyrrolnitrin is not readily available in public databases. However, we

can infer some of its properties based on the known properties of pyrrolnitrin and the expected

influence of a hydroxyl group. The introduction of a hydroxyl group would be expected to

increase the polarity and water solubility of the molecule compared to pyrrolnitrin, and it would

also likely alter its melting point and chromatographic behavior.

For comparative purposes, the physicochemical properties of pyrrolnitrin are summarized in the

table below.

Property Value

Molecular Formula C₁₀H₆Cl₂N₂O₂

Molecular Weight 257.07 g/mol

Appearance Pale yellow to light green solid

Melting Point 124.5 °C

Solubility Soluble in DMSO

CAS Number 1018-71-9

Biological Activity and Signaling Pathways
The biological activity of oxypyrrolnitrin has not been extensively studied. As a derivative of

pyrrolnitrin, it may possess antifungal properties, although the addition of a hydroxyl group
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could modulate its potency and spectrum of activity. Pyrrolnitrin itself is known to inhibit fungal

respiration. It is plausible that oxypyrrolnitrin interacts with similar cellular targets.

Further research is needed to elucidate the specific biological activities of oxypyrrolnitrin and

to determine the signaling pathways it may modulate.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of oxypyrrolnitrin would

be based on standard methods in natural product chemistry.

A general workflow for the isolation and identification of oxypyrrolnitrin from a Pseudomonas

culture could involve the following steps:
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Pseudomonas Culture Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract
Concentration

Chromatographic Separation
(e.g., HPLC) Fraction Collection Spectroscopic Analysis

(NMR, MS, UV-Vis) Structure Elucidation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b579091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

